Cas no 61585-31-7 (Bicyclo[2.2.2]oct-5-en-2-one, 1,3-dimethyl-)

• Product Name: Bicyclo[2.2.2]oct-5-en-2-one, 1,3-dimethyl-
• CAS No: 61585-31-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 473886
• PubChem ID: 71394378
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-5-en-2-one, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-en-2-one, 1,3-dimethyl-
• 2,4-dimethylbicyclo[2.2.2]oct-5-en-3-one
• 1,3-Dimethylbicyclo[2.2.2]oct-5-en-2-one
• DTXSID10816078
• 61585-31-7

• Inchi： 1S/C10H14O/c1-7-8-3-5-10(2,6-4-8)9(7)11/h3,5,7-8H,4,6H2,1-2H3
• InChI Key： AMSWWWRVCLQUFN-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=CC1(C)CC2

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07